Cas no 41131-65-1 (Diacetoacet-2-chlor-5-methyl-1,4-phenylenediamide)

• Product Name: Diacetoacet-2-chlor-5-methyl-1,4-phenylenediamide
• CAS No: 41131-65-1
• MF: C₁₅H₁₇ClN₂O₄
• MW: 324.759483098984
• CID: 55362
• PubChem ID: 6451685
• Update Time: 2025-04-18

Diacetoacet-2-chlor-5-methyl-1,4-phenylenediamide Chemical and Physical Properties

Names and Identifiers

• N,N'-(2-Chloro-5-methyl-1,4-phenylene)bis(3-oxobutanamide)
• 1,4-BISACETOACETYLAMINO-2-CHLORO-5-METHYLBENZEN
• N-[5-chloro-2-methyl-4-(3-oxobutanoylamino)phenyl]-3-oxobutanamide
• 1,4-bisacetoacetylamino-2-chloro-5-methylbenzene
• EINECS 255-235-3
• N,N'-(2-chloro-5-methyl-1,4-phenylene)bis[3-oxobutyramide]
• 1,4-Bis(acetoacetamido)-2-chloro-5-methylbenzene
• 2-Methyl-5-chloro-1,4-bis(acetoacetylamino)benzene
• 5-Chloro-2-methyl-1,4-bis[(acetoacetyl)amino]benzene
• DTXSID50194069
• Q27259538
• AKOS015907974
• ACETOACETAMIDE, N,N'-(2-CHLORO-5-METHYL-P-PHENYLENE)BIS-
• SCHEMBL2912069
• C15H17ClN2O4
• EC 255-235-3
• 1,4-BIS(ACETOACETYLAMINO)-2-CHLORO-5-METHYLBENZENE
• Butanamide, N,N'-(2-chloro-5-methyl-1,4-phenylene)bis[3-oxo-
• 4FW4NKO36N
• 1,4-BIS(ACETOACETAMIDO)-5-CHLORO-2-METHYLBENZENE
• NS00006141
• A825448
• UNII-4FW4NKO36N
• diacetoacet-2-chloro-5-methyl-1,4-phenylenediamide
• N,N'-(2-Chloro-5-methyl-1,4-phenylene)bis(3-oxobutyramide)
• W-110946
• 41131-65-1
• Diacetoacet-2-chlor-5-methyl-1,4-phenylenediamide

• Inchi： 1S/C15H17ClN2O4/c1-8-4-13(18-15(22)6-10(3)20)11(16)7-12(8)17-14(21)5-9(2)19/h4,7H,5-6H2,1-3H3,(H,17,21)(H,18,22)
• InChI Key： BXICAEQXJKTNSD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1NC(CC(C)=O)=O)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 324.08800
• Monoisotopic Mass: 324.087685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3
• XLogP3: 2.1

Experimental Properties

• Color/Form: Off white to brown powder
• Density: 1.330
• Melting Point: 192 - 197°C
• Boiling Point: 558.6 ºCat 760 mmHg
• Flash Point: 558.6 ºCat 760 mmHg
• Refractive Index: 1.596
• PSA: 92.34000
• LogP: 2.62960